Triundecylamine
Overview
Description
Triundecylamine (TUDA) is an organic compound with the chemical formula C13H27N. It is a colorless liquid with an ammonia-like odor and is soluble in water. TUDA is widely used in the synthesis of organic compounds and has a variety of applications in the field of science. This article will discuss the synthesis method of TUDA, its scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions.
Scientific Research Applications
Gas Sensing Technologies
Triundecylamine and similar compounds are integral in developing gas sensing technologies. For example, in a study by Zhou et al. (2020), a triethylamine gas sensor was developed using Pt and Ce modified In2O3 hollow structure. This sensor showed excellent performance, including insensitivity to water, reduced operating temperature, and enhanced response stability. It promises potential applications in food safety inspection and environmental monitoring (Zhou et al., 2020).
Chemiluminescence Systems
Triethylamine, a closely related compound, has been utilized as a coreactant in chemiluminescence systems. In a study by Zhang et al. (2015), the presence of triethylamine significantly increased the chemiluminescence intensity of carbon dots/K2S2O8, suggesting its use in creating sensitive detection systems for triethylamine and other similar compounds (Zhang, Zhang, & Dong, 2015).
Bioanalytical Methods
Triethylamine has been used in bioanalytical methods for drug analysis. Talaat (2017) developed a bioanalytical method using triethylamine in the micellar mobile phase for analyzing certain drugs. This method demonstrated effectiveness in analyzing drugs in dosage forms and in human plasma samples (Talaat, 2017).
Impact on Mosquito Physiology
A study by Chen and Hillyer (2013) investigated the impact of FlyNap (triethylamine) on the heart rate of mosquitoes, finding that it induced an increase in heart rate and affected mosquito heart function and immune competence. This suggests that triethylamine compounds can significantly influence insect physiology (Chen & Hillyer, 2013).
Material Science and Catalysis
In material science, triethylamine has been used to improve the sensitivity and selectivity of sensors for detecting volatile organic compounds. For instance, Xiang et al. (2022) enhanced the sensing performance of SnO2 sensors through Pt loading, facilitated by triethylamine, for detecting triethylamine at low working temperatures (Xiang et al., 2022).
Pharmaceutical Synthesis
In pharmaceutical synthesis, triethylamine has been used as a catalyst. Nabid et al. (2010) demonstrated its efficiency in synthesizing certain pharmaceutical compounds under ultrasonic irradiation, highlighting its role in facilitating chemical reactions in drug development (Nabid, Tabatabaei Rezaei, Ghahremanzadeh, & Bazgir, 2010).
Laser Technology
In laser technology, triethylamine has been used to stabilize the discharges in CO2 lasers. Miao et al. (2011) explored its influence on discharge stability and line characteristics of high-energy wavelength-selective TEA CO2 lasers, indicating its utility in laser technology (Miao, Zuo, Jiu, & Cheng, 2011).
Environmental and Toxicology Studies
Triethylamine has also been studied for its environmental impact and toxicity. Studies have investigated its use in the treatment of certain environmental contaminants and its toxicity to aquatic life, contributing to our understanding of its environmental and health effects (Petty et al., 2001).
properties
IUPAC Name |
N,N-di(undecyl)undecan-1-amine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C33H69N/c1-4-7-10-13-16-19-22-25-28-31-34(32-29-26-23-20-17-14-11-8-5-2)33-30-27-24-21-18-15-12-9-6-3/h4-33H2,1-3H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JEIFGNLZAYFLFL-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCCCCCCCN(CCCCCCCCCCC)CCCCCCCCCCC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C33H69N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30546729 |
Source
|
| Record name | N,N-Diundecylundecan-1-amine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30546729 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
479.9 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
42910-16-7 |
Source
|
| Record name | N,N-Diundecylundecan-1-amine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30546729 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | Triundecylamine | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
